Cas no 1266541-83-6 (4-(2-Ethoxyphenyl)(methylsulfonyl)aminobutanoic acid)

• Product Name: 4-(2-Ethoxyphenyl)(methylsulfonyl)aminobutanoic acid
• CAS No: 1266541-83-6
• MF: C₁₃H₁₉NO₅S
• MW: 301.358662843704
• MDL: MFCD28954548
• CID: 4692422
• Update Time: 2025-06-03

4-(2-Ethoxyphenyl)(methylsulfonyl)aminobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(2-Ethoxyphenyl)(methylsulfonyl)amino]butanoic acid
• butanoic acid, 4-[(2-ethoxyphenyl)(methylsulfonyl)amino]-
• 4-(2-Ethoxyphenyl)(methylsulfonyl)aminobutanoic acid

• MDL： MFCD28954548
• Inchi： 1S/C13H19NO5S/c1-3-19-12-8-5-4-7-11(12)14(20(2,17)18)10-6-9-13(15)16/h4-5,7-8H,3,6,9-10H2,1-2H3,(H,15,16)
• InChI Key： BUXJZWJJESXMIZ-UHFFFAOYSA-N
• SMILES： S(C)(N(C1C=CC=CC=1OCC)CCCC(=O)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 404
• Topological Polar Surface Area: 92.3

Additional information on 4-(2-Ethoxyphenyl)(methylsulfonyl)aminobutanoic acid

Introduction to 4-(2-Ethoxyphenyl)(methylsulfonyl)aminobutanoic Acid (CAS No. 1266541-83-6)

4-(2-Ethoxyphenyl)(methylsulfonyl)aminobutanoic acid (CAS No. 1266541-83-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of neurodegenerative diseases and inflammation. This article aims to provide a comprehensive overview of the compound, including its chemical properties, biological activities, and recent advancements in its research and development.

The chemical structure of 4-(2-Ethoxyphenyl)(methylsulfonyl)aminobutanoic acid is defined by a butanoic acid backbone with a substituted phenyl group and a methylsulfonyl moiety. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for understanding the compound's behavior in biological systems and its potential as a therapeutic agent.

In terms of chemical synthesis, 4-(2-Ethoxyphenyl)(methylsulfonyl)aminobutanoic acid can be prepared through a multi-step process involving the reaction of 2-ethoxybenzaldehyde with an appropriate amine and subsequent derivatization steps. The synthesis pathway has been optimized to achieve high yields and purity, making it feasible for large-scale production in pharmaceutical settings.

Recent studies have highlighted the biological activities of 4-(2-Ethoxyphenyl)(methylsulfonyl)aminobutanoic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating inflammatory conditions like arthritis and inflammatory bowel disease (IBD).

Additionally, 4-(2-Ethoxyphenyl)(methylsulfonyl)aminobutanoic acid has shown promise in neurodegenerative disease models. Preclinical studies have indicated that the compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that it may be a valuable candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 4-(2-Ethoxyphenyl)(methylsulfonyl)aminobutanoic acid has also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effectiveness as an oral therapeutic agent. The compound's low toxicity and high safety margin further enhance its potential for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2-Ethoxyphenyl)(methylsulfonyl)aminobutanoic acid in human subjects. Early-phase trials have reported positive outcomes, with participants showing improved symptoms and tolerability to the treatment. These results are encouraging and pave the way for more advanced clinical studies.

In conclusion, 4-(2-Ethoxyphenyl)(methylsulfonyl)aminobutanoic acid (CAS No. 1266541-83-6) is a promising compound with diverse therapeutic applications. Its unique chemical structure, coupled with its favorable biological activities and pharmacokinetic properties, positions it as a valuable candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.